Cas no 1807161-62-1 (2-(Difluoromethyl)-6-hydroxy-4-iodo-3-nitropyridine)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-4-iodo-3-nitropyridine
• CAS No: 1807161-62-1
• MF: C₆H₃F₂IN₂O₃
• MW: 316.000900506973
• CID: 4805657
• Update Time: 2025-06-10

2-(Difluoromethyl)-6-hydroxy-4-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-4-iodo-3-nitropyridine

• Inchi： 1S/C6H3F2IN2O3/c7-6(8)4-5(11(13)14)2(9)1-3(12)10-4/h1,6H,(H,10,12)
• InChI Key： XYYTUNUGEGJWSY-UHFFFAOYSA-N
• SMILES： IC1=CC(NC(C(F)F)=C1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9

Additional information on 2-(Difluoromethyl)-6-hydroxy-4-iodo-3-nitropyridine

Comprehensive Overview of 2-(Difluoromethyl)-6-hydroxy-4-iodo-3-nitropyridine (CAS No. 1807161-62-1)

2-(Difluoromethyl)-6-hydroxy-4-iodo-3-nitropyridine (CAS No. 1807161-62-1) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique combination of functional groups, including a difluoromethyl moiety, an iodo substituent, and a hydroxy group, making it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

The structural complexity of 2-(Difluoromethyl)-6-hydroxy-4-iodo-3-nitropyridine allows it to serve as a key building block in the development of small-molecule inhibitors and fluorinated compounds. Fluorination is a hot topic in modern chemistry due to its ability to enhance metabolic stability and bioavailability, which explains why this compound is frequently searched in academic and industrial databases. Its CAS No. 1807161-62-1 is often queried alongside terms like "synthetic routes", "applications in medicinal chemistry", and "safety data", reflecting the diverse interests of the scientific community.

From a synthetic perspective, the presence of both nitro and hydroxy groups in 2-(Difluoromethyl)-6-hydroxy-4-iodo-3-nitropyridine offers multiple sites for further functionalization. This adaptability is crucial for designing targeted therapies, a growing area of research as personalized medicine gains traction. Additionally, the iodo substituent provides opportunities for cross-coupling reactions, a technique widely used in catalysis and material science. Such reactions are frequently explored in green chemistry initiatives, which aim to reduce waste and improve efficiency.

In agrochemical applications, this compound's difluoromethyl group is of particular interest. Fluorinated pesticides are increasingly popular due to their improved efficacy and environmental profiles. Searches for "fluorinated pyridines in agriculture" and "nitropyridine herbicides" often lead to discussions about compounds like CAS No. 1807161-62-1. Its potential role in developing next-generation crop protection agents aligns with global demands for sustainable farming solutions.

Analytical characterization of 2-(Difluoromethyl)-6-hydroxy-4-iodo-3-nitropyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying purity and structure, which are critical for regulatory compliance and reproducibility in research. The compound's spectral data is a common search term among chemists, highlighting the importance of accessible, high-quality reference materials.

As the scientific community continues to explore fluorine chemistry and heterocyclic scaffolds, 2-(Difluoromethyl)-6-hydroxy-4-iodo-3-nitropyridine remains a compound of significant interest. Its multifaceted applications and synthetic flexibility ensure its relevance in ongoing research efforts. For those seeking detailed protocols or collaborative opportunities, this compound represents a promising avenue for innovation in both pharmaceuticals and agrochemicals.